4-(p-Fluorophenyl)-3-cyclohexen-1-ol

• Molecular Formula: C12H13FO
• Molecular Weight: 192.23 g/mol
• IUPAC Name: 4-(4-fluorophenyl)cyclohex-3-en-1-ol
• InChI: InChI=1S/C12H13FO/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-3,5-6,12,14H,4,7-8H2
• InChI Key: URHNMDLUYXABOR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CCC1O)C2=CC=C(C=C2)F

Description

4-(p-Fluorophenyl)-3-cyclohexen-1-ol is a useful research compound. Its molecular formula is C12H13FO and its molecular weight is 192.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 0.065 mole of 4-(p-fluorophenyl)-3-cyclohexen-1-one (obtained as in Example 7) and 6 g. of sodium borohydride in 130 ml. of ethanol is stirred at room temperature for about 5 hours. The bulk of the solvent is removed on a rotary evaporator and the residue diluted with water. The precipitated solid is collected on a filter and recrystallized from Skellysolve B to give a 96% yield of 4-(p-fluorophenyl)-3-cyclohexen-1-ol having a melting point of 73° to 74.5° C.